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Compound of Interest

Compound Name: Gigantol isomer-1

Cat. No.: B150167 Get Quote

Essential Safety and Handling Guide: Gigantol
Isomer-1
This guide provides immediate, essential safety and logistical information for handling Gigantol
isomer-1 in a laboratory setting. The following procedural guidance is designed to ensure the

safe handling, use, and disposal of this compound for researchers, scientists, and drug

development professionals.

Chemical Identifier:

Compound Name Gigantol isomer-1

Synonyms

5-[2-(3-Hydroxy-5-methoxyphenyl)ethyl]-2-

methoxyphenol, 3,3'-Dihydroxy-5,4'-

dimethoxybibenzyl, Gigantol

Molecular Formula C16H18O4

Molecular Weight 274.31 g/mol

Hazard Assessment:

According to the Safety Data Sheet (SDS), Gigantol isomer-1 is not classified as a hazardous

substance or mixture.[1] However, it is crucial to adhere to standard laboratory safety protocols
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to minimize any potential risks.

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

Gigantol isomer-1 to prevent direct contact and ensure personal safety.

PPE Item Specifications and Use

Eye Protection

Safety glasses with side shields or chemical

splash goggles are mandatory to protect against

accidental splashes.

Hand Protection

Chemically resistant gloves (e.g., nitrile) should

be worn. Gloves must be inspected for integrity

before use and changed frequently, especially if

contaminated.

Body Protection

A standard laboratory coat must be worn to

protect street clothing and skin from potential

spills.

Respiratory Protection

Not generally required for handling small

quantities in a well-ventilated area. If there is a

risk of generating significant amounts of dust,

work should be conducted in a fume hood.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Weighing:

Before handling, ensure the work area is clean and uncluttered.

When weighing solid Gigantol isomer-1, do so in a chemical fume hood or a designated

area that minimizes the potential for dust inhalation.
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To avoid creating dust, do not pour the powder directly from the bottle. Instead, use a spatula

or scoop to transfer the desired amount.

Keep the container sealed when not in use to prevent spills and contamination.

2. Dissolving the Compound:

When preparing solutions, add the solvent to the weighed Gigantol isomer-1 slowly to avoid

splashing.

If the solvent is volatile, perform this step in a chemical fume hood.

3. Experimental Use:

Handle all solutions containing Gigantol isomer-1 with the same care as the solid form,

using the recommended PPE.

Work over a disposable bench liner to easily contain and clean up any minor spills.

4. Spill Management:

In the event of a spill, alert others in the vicinity.

For small spills of solid material, gently sweep it up, avoiding the creation of dust, and place

it in a sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Clean the spill area with an appropriate solvent or detergent and water.

All materials used for cleanup should be disposed of as chemical waste.[2]

Disposal Plan
Even though Gigantol isomer-1 is not classified as hazardous, all chemical waste should be

disposed of responsibly and in accordance with institutional and local regulations.
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Waste Type Disposal Procedure

Solid Waste

Uncontaminated, empty containers can be

disposed of in the regular trash after defacing

the label.[1] Contaminated solid waste (e.g.,

used weigh boats, contaminated paper towels)

should be placed in a designated, sealed

chemical waste container.

Liquid Waste

Depending on institutional guidelines, small

quantities of non-hazardous, water-soluble

waste may be permissible for drain disposal with

copious amounts of water.[1][3] However, the

most prudent approach is to collect all liquid

waste containing Gigantol isomer-1 in a clearly

labeled, sealed waste container for collection by

environmental health and safety personnel.

Sharps Waste

Any needles or other sharps contaminated with

Gigantol isomer-1 must be disposed of in a

designated sharps container.

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for safely handling Gigantol isomer-1
in a laboratory setting.
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Caption: Workflow for Safe Handling of Gigantol Isomer-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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